Cas no 915920-94-4 (5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine
• CAS No: 915920-94-4
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD08691804
• CID: 875084
• PubChem ID: 17604498
• Update Time: 2025-05-21

5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-(2,4-Dimethylphenoxy)ethyl)-1,3,4-thiadiazol-2-amine
• 5-[2-(2,4-dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine
• 5-[2-(2,4-dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• BS-36580
• DTXSID10589699
• AKOS022185159
• MFCD08691804
• CHEMBRDG-BB 7918312
• 915920-94-4
• 5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD08691804
• Inchi： 1S/C12H15N3OS/c1-8-3-4-10(9(2)7-8)16-6-5-11-14-15-12(13)17-11/h3-4,7H,5-6H2,1-2H3,(H2,13,15)
• InChI Key： WLZCVSUCUMRJHU-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCOC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 249.09400
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.27000
• LogP: 2.93980

Additional information on 5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine

5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine: A Comprehensive Overview

The compound 5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine (CAS No. 915920-94-4) is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the thiadiazole ring in this molecule imparts unique chemical and biological properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine as a versatile building block in organic synthesis. Its structure features a thiadiazole core connected to a phenoxy group via an ethyl chain. This arrangement allows for diverse reactivity and functionality, enabling its use in the development of new materials and pharmaceuticals. The dimethylphenoxy substituent adds further complexity to the molecule, enhancing its stability and reactivity under specific conditions.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a precursor for developing antimicrobial agents, antioxidants, and anti-inflammatory drugs. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine has shown potential in the field of materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the synthesis of novel catalysts and sensors. Recent advancements reported in *Chemical Communications* highlight its use in creating highly sensitive sensors for detecting trace amounts of heavy metals in environmental samples.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole ring followed by functionalization with the phenoxy group. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial applications. The use of green chemistry principles in these syntheses has also been emphasized to minimize environmental impact.

From an environmental perspective, understanding the fate and toxicity of 5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine is crucial for its safe handling and application. Studies conducted by environmental scientists have assessed its biodegradability and potential ecological risks. Results indicate that under aerobic conditions, the compound undergoes gradual degradation without posing significant threats to aquatic ecosystems.

Looking ahead, the demand for compounds like 5-2-(2,4-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine is expected to grow due to increasing investments in drug discovery and advanced materials development. Its unique chemical properties and versatility make it an invaluable tool for researchers across multiple disciplines.